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Introduction to 2-Amino-6-bromopyridine

2-Amino-6-bromopyridine (CAS No. 19798-81-3) is a brominated and aminated pyridine derivative valued

in organic synthesis as a versatile building block for constructing nitrogen-containing bicyclic and polycyclic

compounds [1]. Its specific application in medicinal chemistry includes its use as a precursor in the synthesis

of potential anti-HIV agents [2] [1]. One study notes that derivatives of 2-Amino-6-bromopyridine have

shown an inhibitory effect on HIV-68 protease [2].

Application in Anti-HIV Drug Discovery

The primary application of 2-Amino-6-bromopyridine in anti-HIV research is as a key synthetic

intermediate for modifying nucleoside analogues.

A significant research effort has focused on improving the properties of the nucleoside reverse transcriptase

inhibitor (NRTI) (-)-β-D-(2R,4R)-1,3-dioxolane-2,6-diamino purine (DAPD) [3]. Despite DAPD's

promising activity against drug-resistant HIV strains, its optimum anti-HIV activity was limited by low oral

bioavailability, partly due to low water solubility [3]. To address this, prodrug strategies were employed,

modifying the C6 position of the purine ring in DAPD [3].
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In this context, 2-Amino-6-bromopyridine served as a crucial building block. Researchers synthesized a

series of DAPD prodrugs by modifying this position [3]. The introduction of specific functional groups, such

as alkyl amino groups, led to several-fold enhancements in anti-HIV potency compared to the parent DAPD

compound, without increasing toxicity [3]. The most potent compound in this series, (-)-β-D-(2R,4R)-1,3-

dioxolane-2-amino-6-aminoethyl purine, was reported to be 17 times more potent than DAPD [3].

The synthetic pathway for creating these modified nucleoside analogues can be conceptually summarized as

follows:
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Key Physicochemical and Safety Data

For researchers handling this compound, its basic properties and safety information are summarized below.

Property Specification / Value

CAS Number 19798-81-3 [4] [5] [1]

Molecular
Formula

C5H5BrN2 [4] [5] [1]

Molecular
Weight

173.01 g/mol [4] [5] [1]

Melting Point 87 - 91 °C [5] [1]

Purity >98.0% [5]

Solubility Slightly soluble in chloroform, very slightly soluble in methanol [1]. Slightly soluble in

water [1]. Soluble in DMSO (60 mg/mL) [2].

Safety Aspect Details

GHS Signal Word Warning [5]

Hazard Statements
(H-Codes)

H315-H319-H335 (Causes skin irritation, serious eye irritation, and may

cause respiratory irritation) [5]

Precautionary
Statements

P261, P264, P280, P305+P351+P338, P302+P352, P321, P332+P313,

P337+P313, P362, P304+P340, P312, P403+P233, P405, P501 [5]

Recommended
Storage

Room temperature, in a cool, dark, and dry place [5]

Important Notes and Limitations
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The information gathered has some constraints you should be aware of:

Lack of Detailed Protocols: The available sources, including a patent [6] and scientific article [3],
describe the use of 2-Amino-6-bromopyridine but do not provide the full, step-by-step experimental

protocols for its incorporation into complex molecules like DAPD prodrugs.
Indirect Application: The compound's primary role is as a building block. The specific anti-HIV

activity data (e.g., IC50 values) reported in the search results are for the final, complex DAPD prodrug

molecules, not for 2-Amino-6-bromopyridine itself [3].

Suggested Research Directions

To proceed with your work, you may need to:

Consult Specialized Databases: Deepen your literature search in specialized synthetic chemistry

and pharmaceutical journals for full experimental sections.
Explore Related Intermediates: Investigate the synthesis and use of other bromo- and amino-

substituted pyridines that might offer similar or improved reactivity.
Focus on Coupling Chemistry: Given its structure, mastering cross-coupling reactions (like Suzuki,

Buchwald-Hartwig) is key to leveraging this compound's potential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [2-Amino-6-bromopyridine in anti-HIV agent synthesis]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b665591#2-amino-6-

bromopyridine-in-anti-hiv-agent-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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